Cas no 108295-37-0 (4-Methyl-2,2':6',2''-terpyridine)

• Product Name: 4-Methyl-2,2':6',2''-terpyridine
• CAS No: 108295-37-0
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 1185531
• Update Time: 2024-08-04

4-Methyl-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2,2':6',2''-terpyridine
• 2,2':6',2''-terpyridine, 4-methyl-
• 4-Methyl-2,2':6',2''-terpyridin
• 4-Méthyl-2,2':6',2''-terpyridine
• 2,2':6',2''-Terpyridine, 4-methyl- (9CI)

• Inchi： 1S/C16H13N3/c1-12-8-10-18-16(11-12)15-7-4-6-14(19-15)13-5-2-3-9-17-13/h2-11H,1H3
• InChI Key： BOAJWVHGDVCXJY-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C3=NC=CC=C3)=CC=C2)=NC=CC(C)=C1

Computed Properties

• Exact Mass: 247.11109
• Monoisotopic Mass: 247.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.145
• Boiling Point: 411.5°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.606
• PSA: 38.67
• LogP: 3.51400
• pka: 4.93±0.18(Predicted)